![molecular formula C25H19FN2O3 B4283679 N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide](/img/structure/B4283679.png)
N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide
Overview
Description
N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide, also known as AF-1, is a small molecule drug that has been extensively studied for its potential therapeutic applications. AF-1 belongs to the class of compounds known as acrylamides, which have been shown to possess a range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral effects.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of several enzymes, including tyrosine kinases and proteases, which are involved in these pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, and anti-viral effects. In animal studies, this compound has been shown to inhibit tumor growth and proliferation, reduce inflammation, and protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide is its potential therapeutic applications in various fields of medicine, including oncology, neurology, and immunology. However, there are also several limitations associated with this compound, including its complex synthesis method, limited availability, and potential toxicity.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide, including:
1. Further studies on the mechanism of action of this compound, which could help to identify new therapeutic targets for the drug.
2. Development of new synthesis methods for this compound, which could help to improve its availability and reduce its cost.
3. Preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans, which could help to determine its potential as a therapeutic agent.
4. Studies on the potential use of this compound in combination with other drugs, which could help to improve its therapeutic efficacy.
5. Development of new formulations of this compound, such as nanoparticles or liposomes, which could help to improve its bioavailability and reduce its toxicity.
Scientific Research Applications
N-(3-acetylphenyl)-2-cyano-3-{3-[(3-fluorobenzyl)oxy]phenyl}acrylamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and immunology. In oncology, this compound has shown promising results as a potential anti-cancer agent, with studies demonstrating its ability to inhibit the growth and proliferation of cancer cells. In neurology, this compound has been shown to possess neuroprotective properties, with studies demonstrating its ability to protect neurons from damage caused by oxidative stress. In immunology, this compound has been shown to possess anti-inflammatory properties, with studies demonstrating its ability to reduce inflammation in animal models of inflammation.
Properties
IUPAC Name |
(Z)-N-(3-acetylphenyl)-2-cyano-3-[3-[(3-fluorophenyl)methoxy]phenyl]prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19FN2O3/c1-17(29)20-7-4-9-23(14-20)28-25(30)21(15-27)11-18-5-3-10-24(13-18)31-16-19-6-2-8-22(26)12-19/h2-14H,16H2,1H3,(H,28,30)/b21-11- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCCJVEDBLSJYTF-NHDPSOOVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CC(=CC=C2)OCC3=CC(=CC=C3)F)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CC(=CC=C2)OCC3=CC(=CC=C3)F)/C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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